N-(3,4-dimethylphenyl)-3-(2-(4-fluorophenyl)acetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-3-[[2-(4-fluorophenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H21FN2O3/c1-15-7-12-19(13-16(15)2)27-25(30)24-23(20-5-3-4-6-21(20)31-24)28-22(29)14-17-8-10-18(26)11-9-17/h3-13H,14H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: WJAQGHTVCADPDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC4=CC=C(C=C4)F)C
• Molecular Formula: C25H21FN2O3
• Molecular Weight: 416.4 g/mol

Description

N-(3,4-dimethylphenyl)-3-(2-(4-fluorophenyl)acetamido)benzofuran-2-carboxamide, commonly known as DMFBC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. DMFBC belongs to the class of benzofuran derivatives, which have been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

Antimicrobial and Antipathogenic Activity

Research has explored the synthesis and biological evaluation of compounds with structures similar to the specified chemical, demonstrating significant antimicrobial and antipathogenic activities. For example, the synthesis and biological evaluation of new thiourea derivatives have shown potential anti-microbial properties with significant effects on Pseudomonas aeruginosa and Staphylococcus aureus strains (Limban, Marutescu, & Chifiriuc, 2011). These findings suggest that similar compounds might serve as leads for developing new antimicrobial agents.

Material Science Applications

Several studies focus on the synthesis of polyamides and polyimides incorporating similar structural motifs, revealing their potential in material science applications. These polymers exhibit excellent thermal stability, electrochromic properties, and solubility in organic solvents, indicating their suitability for use in electronic devices and high-performance materials. For instance, research on aromatic polyamides and polyimides containing triphenylamine units has highlighted their strong UV-vis absorption, photoluminescence, and reversible electrochromic characteristics (Liou & Chang, 2008).

Fluorescent Dyes and Imaging Agents

Compounds bearing resemblance to the queried chemical structure have been explored as fluorescent dyes and imaging agents. Studies on fluorescent dyes based on Cypridina oxyluciferin analogs, for instance, provide insights into the design of new fluorophores with potential applications in biological imaging and sensors (Hirano et al., 2012).